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Compound of Interest

Compound Name: Isolongifolene

Cat. No.: B7802797 Get Quote

Proper disposal of Isolongifolene is critical for ensuring laboratory safety and environmental

protection. Due to its hazardous properties, including flammability and potential health risks,

Isolongifolene waste must be managed in accordance with established hazardous waste

protocols. Adherence to these procedures minimizes the risk of fire, accidental exposure, and

environmental contamination.

Researchers and laboratory personnel must handle Isolongifolene waste with care, utilizing

appropriate personal protective equipment and designated waste collection systems. This

guide provides a comprehensive, step-by-step approach to the safe handling and disposal of

Isolongifolene, from initial collection in the laboratory to final removal by a licensed waste

management service.

Isolongifolene: Properties and Hazards
A summary of key quantitative data and hazard classifications for Isolongifolene is provided

below. This information is essential for a proper risk assessment before handling and disposal.
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Property Value Citations

CAS Number 1135-66-6 [1][2]

Molecular Formula C₁₅H₂₄ [1][2]

Molecular Weight 204.35 g/mol [2][3]

Appearance Liquid [4]

Density 0.930 g/mL at 20 °C [1][2]

Flash Point 49 °C (120.2 °F) - closed cup [2]

Boiling Point 255-256 °C [2]

Water Solubility Insoluble [1]

GHS Hazard Statements

H226: Flammable liquid and

vapour.H301+H311+H331:

Toxic if swallowed, in contact

with skin or if inhaled.H370:

Causes damage to

organs.H411: Toxic to aquatic

life with long lasting effects.

[1][3][5]

Storage Class Code 3 - Flammable liquids [2]

Water Hazard Class
WGK 3 (highly hazardous to

water)
[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

Isolongifolene waste.

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling Isolongifolene waste, ensure all necessary safety measures are in place.
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Engineering Controls: Handle the waste in a well-ventilated area, preferably within a

chemical fume hood.[3][6] Ensure an accessible safety shower and eye wash station are

nearby.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE to prevent exposure.[3]

Eye Protection: Use safety glasses with side-shields or a face shield.[1][3]

Hand Protection: Wear protective, chemical-resistant gloves.[1][3] Dispose of

contaminated gloves after use.[1]

Body Protection: Wear a lab coat. For larger quantities or potential for splashing, use

impervious clothing or flame-retardant antistatic protective clothing.[1][3]

Respiratory Protection: If ventilation is inadequate or if dealing with aerosols or mists, use

a suitable respirator.[3][6]

Waste Collection and Containment
Proper containment is crucial to prevent leaks and spills.

Select a Suitable Container:

Use a container that is in good condition, free of leaks or cracks, and compatible with

Isolongifolene.[7] Plastic containers are often preferred over glass to minimize the risk of

breakage.[8]

The container must have a leak-proof, screw-on cap.[9] Do not use corks or parafilm to

seal the container.[9]

Segregate Waste:

Do not mix Isolongifolene waste with incompatible materials, such as oxidizing agents

(e.g., nitrates, chlorine bleaches), as this may result in ignition.[4]

Collect Isolongifolene waste in a dedicated container.

Transferring Waste:
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When transferring the waste, ground and bond the container and receiving equipment to

prevent static discharge, which can cause a fire.[3]

Use only non-sparking tools.[3]

Keep the waste container closed except when actively adding waste.[7][9]

Labeling the Hazardous Waste Container
Proper labeling is a regulatory requirement and essential for safety.

As soon as the first drop of waste is added, affix a "Hazardous Waste" tag or label to the

container.[7][8]

The label must include the following information in clear, legible English:[7][8]

The words "Hazardous Waste".[8]

The full chemical name: "Isolongifolene". Do not use abbreviations or chemical formulas.

[8] For mixtures, list all chemical components and their approximate quantities.[8]

The date when waste was first added to the container (generation date).[8]

The location of origin (e.g., building, room number).[8]

The name and contact information of the Principal Investigator or responsible person.[8]

Checkmarks indicating the appropriate hazard pictograms (e.g., flammable, toxic).[8]

Temporary On-Site Storage
Store the collected waste safely pending collection by a disposal service.

Storage Location: Store the waste container in a designated hazardous waste storage area

that is cool and well-ventilated.[1][9]

Secondary Containment: Place the primary waste container inside a larger, chemically

compatible secondary container to contain any potential leaks or spills.[9][10] The secondary

container should be able to hold at least 110% of the volume of the primary container.[9]
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Accumulation Limits: Be aware of institutional and regulatory limits on the quantity of

hazardous waste (e.g., not to exceed 55 gallons) and the accumulation time (e.g., must be

collected within 90 days).[9][10]

Arranging for Final Disposal
Isolongifolene cannot be disposed of in the regular trash or poured down the drain.[1][8]

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed professional waste disposal company to arrange for collection and

disposal.[1][8]

Disposal Method: The recommended disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1] This should only be performed by a

licensed facility.

Documentation: Complete any required waste information forms provided by your EHS

office, ensuring all information is accurate and complete.[8]

Empty Container Disposal
Even empty containers that held Isolongifolene must be handled correctly.

A container that held Isolongifolene must be triple-rinsed with an appropriate solvent that

can dissolve it.[7]

The rinsate (the solvent used for rinsing) must be collected and treated as hazardous waste,

adding it to your Isolongifolene waste stream.[7]

After triple-rinsing and air-drying, deface or remove all labels from the container.[10] It may

then be disposed of as regular trash or reused for compatible waste.[7][10]

Isolongifolene Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

Isolongifolene waste.
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Start: Isolongifolene Waste Generated

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Select & Prepare
Compatible Waste Container

3. Affix 'Hazardous Waste' Label
& Fill in Details

4. Transfer Waste to Container
(Use Fume Hood, Ground Equipment)

5. Store Container Securely
(Closed Lid, Secondary Containment)

Container Full or
Disposal Time Limit Reached?

Continue to Add Waste
(as generated)

No

6. Arrange for Disposal
(Contact EHS/Licensed Vendor)

Yes

7. Complete Waste
Pickup Documentation

End: Waste Removed by
Professional Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Isolongifolene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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